Cas no 1782440-37-2 (3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde)

3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde is a fluorinated heterocyclic aldehyde with significant utility in organic synthesis and pharmaceutical applications. Its key structural features include a thiophene ring substituted with a trifluoromethyl group at the 5-position and a formyl group at the 2-position, enhancing its reactivity as an electrophile in cross-coupling and condensation reactions. The trifluoromethyl group imparts electron-withdrawing properties, improving stability and influencing regioselectivity in subsequent transformations. This compound serves as a versatile intermediate in the synthesis of agrochemicals, bioactive molecules, and advanced materials. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science.

3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde structure

1782440-37-2 structure

Product Name:3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde

CAS No:1782440-37-2

MF:C₇H₅F₃OS

MW:194.174211263657

MDL:MFCD33020351

CID:5464013

PubChem ID:82401503

Update Time:2025-05-27

3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde
- Z2732702625
- 3-methyl-5-(trifluoromethyl)thiophene-2-carbaldeh yde
- MDL： MFCD33020351
- Inchi： 1S/C7H5F3OS/c1-4-2-6(7(8,9)10)12-5(4)3-11/h2-3H,1H3
- InChI Key： WPWGTEFUZKDPEO-UHFFFAOYSA-N
- SMILES： S1C(C=O)=C(C)C=C1C(F)(F)F

Computed Properties

Exact Mass: 194.00132044 g/mol
Monoisotopic Mass: 194.00132044 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 45.3
Molecular Weight: 194.18

3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Pricemore >>

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Enamine	EN300-27717708-0.05g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	0.05g	$229.0	2025-03-20
Enamine	EN300-27717708-0.1g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	0.1g	$342.0	2025-03-20
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Enamine	EN300-27717708-0.5g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	0.5g	$768.0	2025-03-20
Enamine	EN300-27717708-1.0g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	1.0g	$986.0	2025-03-20
Enamine	EN300-27717708-2.5g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	2.5g	$1931.0	2025-03-20
Enamine	EN300-27717708-5.0g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	5.0g	$2858.0	2025-03-20
Enamine	EN300-27717708-10.0g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95.0%	10.0g	$4236.0	2025-03-20
Enamine	EN300-27717708-1g	3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde	1782440-37-2	95%	1g	$986.0	2023-09-10
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